Cas no 898776-93-7 ((3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

(3,5-Difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone is a fluorinated aromatic ketone derivative featuring a pyrrolidine-substituted benzyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which combines electron-withdrawing difluorophenyl groups with a basic pyrrolidine moiety. Such features may enhance binding affinity and metabolic stability, making it a potential intermediate for drug discovery, particularly in targeting central nervous system (CNS) disorders or enzyme modulation. The difluorophenyl group can influence lipophilicity and bioavailability, while the pyrrolidine moiety may contribute to solubility and pharmacokinetic properties. Its well-defined synthesis route allows for further functionalization, supporting diverse applications in lead optimization and molecular design.

(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone structure

898776-93-7 structure

Product Name:(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone

CAS No:898776-93-7

MF:C₁₈H₁₇F₂NO

MW:301.330491781235

MDL:MFCD03841541

CID:1945427

PubChem ID:24724372

Update Time:2025-11-02

(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- (3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
- 3,5-DIFLUORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
- CTK5G5607
- AG-H-65712
- KB-179615
- 3,5-difluoro-4'-pyrrolidinomethylbenzophenone
- MFCD03841541
- 898776-93-7
- (3,5-Difluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
- DTXSID90642771
- 3,5-difluoro-4'-pyrrolidinomethyl benzophenone
- AKOS016019858
- (3,5-Difluorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
- MDL： MFCD03841541
- Inchi： 1S/C18H17F2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h3-6,9-11H,1-2,7-8,12H2
- InChI Key： KRRCOINVEADLGF-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CCCC1)=O)F

Computed Properties

Exact Mass: 301.12782049Da
Monoisotopic Mass: 301.12782049Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 20.3Å²

(3,5-difluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Pricemore >>

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abcr	AB364385-2 g	3,5-Difluoro-4'-pyrrolidinomethyl benzophenone, 97%; .	898776-93-7	97%	2g	€1677.00	2023-04-26
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